![molecular formula C15H8ClF7N2O2 B1447720 Fluopimomide CAS No. 1309859-39-9](/img/structure/B1447720.png)
Fluopimomide
Overview
Description
Fluopimomide is a newly developed broad-spectrum fungicide primarily used to control oomycetes and rhizoctonia diseases . It has been registered in China and is included in commercial formulations for use on crops like taro and tomato .
Chemical Reactions Analysis
This compound has been found to degrade rapidly in taro fields, with residues of the fungicide falling below the limit of quantitation (LOQ) within 14 days post-application . In laboratory conditions, this compound was found to be highly toxic to second-stage juveniles (J2s) and eggs of Meloidogyne incognita .Scientific Research Applications
Oxidative Stress in Non-Target Organisms
Fluopimomide, an innovative pesticide, has been studied for its impact on non-target organisms, particularly Caenorhabditis elegans, a model animal. Exposure to sublethal doses of this compound caused oxidative stress in C. elegans, affecting growth, behavior, reproduction, and lifespan. This was linked to increased reactive oxygen species generation and impaired antioxidant systems. The study suggests potential toxic effects of this compound even at low concentrations and highlights its impact on the insulin/IGF-1-like signaling pathway in C. elegans (Zhang et al., 2022).
Effect on Plant Pathogens and Growth
In agriculture, this compound serves as a novel acid amide fungicide. Research focusing on its application in soil treated with this compound shows its efficacy in controlling plant pathogens in tomatoes. This treatment had no negative effects on soil bacteria and actinomycetes, reduced disease incidences in tomato plants, and improved plant height and marketable yield. Soil enzyme activity also showed a complex response to this compound treatment (Jiang et al., 2022).
Residue and Risk Assessment in Food Crops
Another important aspect of this compound research is its residue behavior and risk assessment in food crops, such as taro. A study developed a method for detecting this compound residues in taro samples, finding that residues were below the limit of quantitation within 14 days of application. This study provides critical data for establishing maximum residue levels of this compound in taro, considering the long-term dietary risks as negligible (Yang et al., 2021).
Nematicidal Effects on Cucumber Production
This compound has also been evaluated for its nematicidal effects, particularly against the southern root-knot nematode in cucumber production. It was effective in reducing nematode population densities and root galling, while also enhancing plant height and fruit yield. This makes this compound a promising candidate for environmentally friendly nematode management (Ji et al., 2020).
Integrated Pest Management
Research also delves into the integration of this compound with biological control agents, like Bacillus methylotrophicus TA-1, for managing gray mold in tomatoes. This combination showed a synergistic effect, significantly increasing control efficacy against the pathogen (Ji et al., 2019).
Mechanism of Action
Target of Action
Fluopimomide is a novel pesticide that has been found to be highly effective against nematodes, particularly the southern root-knot nematode (Meloidogyne incognita) . The primary targets of this compound are the second-stage juveniles (J2s) and eggs of Meloidogyne incognita . These nematodes are devastating threats to various crops, and this compound’s action against them helps in managing their population .
Mode of Action
The exact mode of action and target sites in nematodes by this compound remain unknown . It has been observed that this compound is highly toxic to the second-stage juveniles (j2s) and eggs of meloidogyne incognita . It delays the development of Meloidogyne incognita and decreases their reproduction .
Biochemical Pathways
This compound appears to inflict DNA damage and induce the core apoptosis pathway caused by germ-cell apoptosis, leading to the reduction of the brood size of Caenorhabditis elegans . This suggests that this compound may affect the biochemical pathways related to DNA repair and apoptosis in nematodes . .
Pharmacokinetics
It has been observed that this compound applied to the soil is effective in reducing the population densities of meloidogyne incognita . This suggests that this compound may have good soil absorption and distribution properties that allow it to effectively reach its nematode targets.
Result of Action
The action of this compound results in a significant reduction in the population densities of Meloidogyne incognita . It also reduces root galling caused by the nematode . In addition to its nematicidal effects, this compound has been observed to enhance plant height and significantly increase fruit yield of cucumber .
Action Environment
This compound is applied to the soil, suggesting that its action, efficacy, and stability may be influenced by various environmental factors such as soil type, moisture, and temperature . .
Biochemical Analysis
Biochemical Properties
Fluopimomide plays a significant role in biochemical reactions by inhibiting the activity of succinate dehydrogenase, an enzyme involved in the mitochondrial respiratory chain . This inhibition disrupts the energy production process in fungal cells, leading to their death. This compound interacts with various biomolecules, including proteins and enzymes, to exert its fungicidal effects. The compound’s interaction with succinate dehydrogenase is particularly crucial, as it prevents the enzyme from participating in the tricarboxylic acid cycle, thereby halting cellular respiration in the target organisms .
Cellular Effects
This compound has profound effects on various types of cells and cellular processes. In fungal cells, it disrupts mitochondrial function, leading to oxidative stress and cell death . The compound influences cell signaling pathways by increasing the levels of reactive oxygen species, which can damage cellular components and trigger apoptosis . Additionally, this compound affects gene expression by downregulating genes associated with mitochondrial electron transport and upregulating stress response genes . These changes in gene expression contribute to the compound’s overall fungicidal activity.
Molecular Mechanism
The molecular mechanism of this compound involves its binding to succinate dehydrogenase, thereby inhibiting the enzyme’s activity . This inhibition leads to a buildup of succinate and a reduction in fumarate levels, disrupting the tricarboxylic acid cycle and electron transport chain . The resulting decrease in ATP production and increase in reactive oxygen species cause oxidative damage to cellular components, ultimately leading to cell death . This compound’s ability to induce oxidative stress and mitochondrial dysfunction is central to its mechanism of action.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been observed to change over time. The compound is relatively stable, with its fungicidal activity persisting for extended periods . Degradation products may form over time, potentially altering its efficacy and toxicity . Long-term studies have shown that this compound can have lasting effects on cellular function, including sustained oxidative stress and mitochondrial damage . These temporal effects highlight the importance of monitoring the compound’s stability and degradation in laboratory experiments.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound can effectively control fungal infections without causing significant adverse effects . At higher doses, this compound can induce oxidative stress and mitochondrial damage, leading to toxicity . Threshold effects have been observed, where a certain dosage is required to achieve fungicidal activity, but exceeding this threshold can result in harmful side effects . These findings underscore the importance of determining the optimal dosage for safe and effective use.
Metabolic Pathways
This compound is involved in metabolic pathways related to mitochondrial respiration. By inhibiting succinate dehydrogenase, the compound disrupts the tricarboxylic acid cycle and electron transport chain . This disruption leads to a decrease in ATP production and an increase in reactive oxygen species, causing oxidative stress and cellular damage . This compound’s interaction with these metabolic pathways is central to its fungicidal activity and toxicity.
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through various mechanisms. The compound can diffuse across cell membranes and accumulate in mitochondria, where it exerts its inhibitory effects on succinate dehydrogenase . Transporters and binding proteins may facilitate the movement of this compound within cells, influencing its localization and accumulation . Understanding these transport and distribution mechanisms is crucial for optimizing the compound’s efficacy and minimizing its toxicity.
Subcellular Localization
This compound primarily localizes to mitochondria, where it inhibits succinate dehydrogenase and disrupts mitochondrial function . The compound’s subcellular localization is influenced by targeting signals and post-translational modifications that direct it to specific compartments . This localization is essential for this compound’s fungicidal activity, as it allows the compound to directly interact with its target enzyme and induce mitochondrial dysfunction.
Properties
IUPAC Name |
N-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl]-2,3,5,6-tetrafluoro-4-methoxybenzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H8ClF7N2O2/c1-27-13-11(19)9(17)8(10(18)12(13)20)14(26)25-4-7-6(16)2-5(3-24-7)15(21,22)23/h2-3H,4H2,1H3,(H,25,26) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNJKFZQFTZJKDK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C(=C1F)F)C(=O)NCC2=C(C=C(C=N2)C(F)(F)F)Cl)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H8ClF7N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101337425 | |
Record name | Fluopimomide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101337425 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
416.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1309859-39-9 | |
Record name | Fluopimomide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=1309859399 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Fluopimomide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101337425 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl]-2,3,5,6-tetrafluoro-4-methoxybenzamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | FLUOPIMOMIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/YHK7UY7L4U | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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